Cas no 2229480-97-9 (6-(but-3-yn-2-yl)-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(but-3-yn-2-yl)-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2229480-97-9
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 5776160
• PubChem ID: 165694787
• Update Time: 2023-11-27

6-(but-3-yn-2-yl)-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)-3H-[1,2,3]triazolo[4,5-b]pyridine
• EN300-1731211
• 2229480-97-9
• 6-(but-3-yn-2-yl)-3H-1,2,3triazolo4,5-bpyridine

• Inchi： 1S/C9H8N4/c1-3-6(2)7-4-8-9(10-5-7)12-13-11-8/h1,4-6H,2H3,(H,10,11,12,13)
• InChI Key： XEAIQMIJWCKGPT-UHFFFAOYSA-N
• SMILES： N1=CC(=CC2C1=NNN=2)C(C#C)C

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų